N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]thiophene-2-sulfonamide

• IUPAC Name: N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C13H13N3O2S3/c17-21(18,13-3-1-7-20-13)15-9-12(11-4-8-19-10-11)16-6-2-5-14-16/h1-8,10,12,15H,9H2
• InChI Key: JDOVAKJAXLCFMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C(CNS(=O)(=O)C2=CC=CS2)C3=CSC=C3
• Molecular Formula: C13H13N3O2S3
• Molecular Weight: 339.5 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. Pyrazole is an organic compound of the azole group with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Synthesis Analysis

Thiophene and its substituted derivatives are very important in the field of medicinal chemistry. They are used to produce combinatorial libraries and carry out exhaustive efforts in the search of lead molecules. Pyrazoles are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation.

Molecular Structure Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml. Pyrazole is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C).

Chemical Reactions Analysis

Thiophene was discovered as a contaminant in benzene. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Antibacterial Applications

Research has delved into the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aiming at their potential use as antibacterial agents. Studies have shown that certain compounds exhibit high antibacterial activities, indicating the utility of the sulfonamide group in combating bacterial infections (Azab, Youssef, & El-Bordany, 2013).

Inhibition of Carbonic Anhydrase Isoenzymes

Sulfonamides, including derivatives of the compound , have been synthesized and evaluated for their inhibitory activity against human erythrocyte carbonic anhydrase isozymes I and II. These studies have identified compounds with significant inhibition constants, indicating their potential in medical applications where modulation of carbonic anhydrase activity is beneficial (Büyükkıdan et al., 2017).

Anticancer and Antioxidant Properties

Further research has extended into the synthesis of celecoxib derivatives, demonstrating potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds have been tested for their ability to interact with various biological targets, showing promising results in the development of therapeutic agents (Küçükgüzel et al., 2013).

Antimicrobial and Antifungal Activities

The synthesis of thiophenyl pyrazoles and isoxazoles adopting a green approach has been explored, with some compounds displaying potential antibacterial and antifungal activities. This highlights the versatility of sulfonamide-containing compounds in addressing a range of microbial infections (Sowmya et al., 2018).

Mechanism of Action

Target of Action

Compounds containing a pyrazole ring have been reported to show a broad range of biological activities . Similarly, thiophene derivatives have been reported to possess a wide range of therapeutic properties .

Biochemical Pathways

Compounds containing a pyrazole or thiophene ring have been reported to affect various biochemical pathways .

Result of Action

Compounds containing a pyrazole or thiophene ring have been reported to have various biological activities .

Future Directions

Thiophene and its derivatives have a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. They are remarkably effective compounds with respect to their biological and physiological functions. Thus, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.